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For Researchers, Scientists, and Formulation Professionals

The selection of an appropriate plasticizer is paramount in defining the final properties and
performance of flexible Polyvinyl Chloride (PVC) products. Adipate esters have been widely
adopted as effective plasticizers, prized for imparting excellent flexibility at low temperatures.
This guide provides a detailed comparison of common adipate esters used in PVC
formulations, with a special focus on Diisopropyl Adipate (DIPA) in relation to more prevalent
alternatives like Dioctyl Adipate (DOA) and Diisononyl Adipate (DINA).

While Diisopropyl Adipate is recognized for its function as a low-temperature resistant and
low-viscosity plasticizer for PVC and its copolymers, publicly available, detailed experimental
data on its performance within PVC matrices is sparse.[1][2] This guide consolidates available
guantitative data for DOA and DINA to provide a clear benchmark, supplemented by the known
physical properties of DIPA and qualitative descriptions of its expected performance.

Comparative Performance of Adipate Plasticizers

The performance of an adipate plasticizer is largely dictated by the molecular weight and
structure of its alcohol groups. Shorter, more compact esters like DIPA are expected to offer
high plasticizing efficiency and excellent low-temperature flexibility due to their lower viscosity.
[1][2] Conversely, longer-chain esters like DOA and DINA typically provide greater permanence,
characterized by lower volatility and reduced migration.[3]

Physical and General Properties
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The following table summarizes the general physical properties of Diisopropyl Adipate,
Dioctyl Adipate, and Diisononyl Adipate.

Diisopropyl Dioctyl Diisononyl
Property . . . Test Method
Adipate (DIPA) Adipate (DOA) Adipate (DINA)
CAS Number 6938-94-9 103-23-1 33703-08-1 N/A
Molecular
C12H2204 C22H4204 C24H4604 N/A
Formula
Molecular Weight
230.30 370.57 ~396 N/A
(g/mol)
Clear, Colorless o Clear, Colorless ]
Appearance o Clear, Oily Liquid o Visual
Liquid Liquid
Specific Gravity
~0.96-0.97 0.924 - 0.929 ~0.92 ASTM D1045
(@20°C)
Flash Point (°C)  ~124 >190 ~215 ASTM D92
Boiling Point (°C)  ~251-253 ~370 >370 ASTM D1045
Water Solubility Insoluble Insoluble Insoluble N/A

Note: Data for DIPA is primarily from sources related to cosmetic and solvent applications.
Performance data within PVC may vary.

Performance in PVC Formulations

This table presents typical performance characteristics of DOA and DINA in a standard flexible
PVC formulation. Due to a lack of available data, corresponding values for DIPA are not
provided but are discussed qualitatively. DIPA's lower molecular weight suggests it would likely
exhibit higher volatility and lower extraction resistance compared to DOA and DINA, while
potentially offering superior low-temperature flexibility.
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. Dioctyl Adipate Diisononyl Adipate

Performance Metric Test Method

(DOA) (DINA)
Hardness (Shore A,

75 -85 80 -90 ASTM D2240
10s)
Tensile Strength

15-20 18- 23 ASTM D638
(MPa)
Elongation at Break

300 - 400 280 - 350 ASTM D638
(%)
Low-Temp. Flex (°C,

-40 to -50 -45 to -55 ASTM D1043
Tf)
Volatility (Weight

1.0-25 05-15 ASTM D1203
Loss, %)
Extraction in Oil (%) 10-20 5-15 ASTM D1239

Experimental Protocols

The data presented above is typically generated using standardized testing methods from
organizations like ASTM International. For professionals seeking to conduct comparative
studies, detailed methodologies are crucial.

Hardness (ASTM D2240)

This test measures the indentation hardness of the plasticized PVC.
e Apparatus: Type A Durometer.

e Specimen Preparation: A flat, smooth PVC specimen with a minimum thickness of 6 mm is
required. If necessary, samples can be stacked to achieve this thickness.

e Procedure: The specimen is placed on a hard, flat surface. The durometer's indenter is
pressed firmly and vertically onto the specimen. The hardness reading is taken within one
second of firm contact. Multiple readings are taken at different locations on the specimen and
averaged.
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Tensile Properties (ASTM D638)

This method determines the force required to stretch the material to its breaking point and how
much it elongates.

o Apparatus: Universal Testing Machine (UTM) with appropriate grips and an extensometer.

e Specimen Preparation: Dumbbell-shaped specimens are cut from pressed PVC sheets
according to the dimensions specified in the standard (e.g., Type IV for non-rigid plastics).

e Procedure: The specimen's width and thickness are measured. It is then mounted securely
in the grips of the UTM. The extensometer is attached to the specimen's gauge length. The
test is initiated, pulling the specimen at a constant rate of speed until it ruptures. The force
and elongation are recorded throughout the test.

Low-Temperature Flexibility (ASTM D1043)

This test, often called the Torsional Stiffness or Clash-Berg test, evaluates the flexibility of the
material at cold temperatures.

o Apparatus: Torsional stiffness tester with a temperature-controlled chamber.
e Specimen Preparation: A rectangular specimen of specified dimensions is prepared.

e Procedure: The specimen is mounted in the apparatus within the chamber. The temperature
is lowered to the desired starting point and allowed to stabilize. A specified torsional load is
applied for 5 seconds, and the resulting angle of deflection is measured. The temperature at
which the material reaches a specific stiffness modulus (Tf) is determined, indicating its low-
temperature flexibility limit.

Volatility (ASTM D1203)

This method measures the weight loss of plasticized PVC due to the evaporation of the
plasticizer at elevated temperatures.

e Apparatus: Forced-air oven, analytical balance, and containers with activated carbon.
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e Specimen Preparation: Circular disk specimens (50 mm diameter, 0.25 mm thickness) are
cut.

e Procedure: The specimens are weighed accurately. Each specimen is placed between layers
of activated carbon in a container. The container is then placed in an oven at a specified
temperature (e.g., 70°C) for a set duration (e.g., 24 hours). After exposure, the specimens
are cooled and reweighed. The percentage of weight loss is calculated as the volatile loss.

Extraction Resistance (ASTM D1239)

This test determines the resistance of the plasticizer to being extracted from the PVC film when
immersed in a liquid.

o Apparatus: Containers for immersion, analytical balance, and a constant-temperature bath.
e Specimen Preparation: Square specimens (e.g., 50x50 mm) are cut from the PVC film.

e Procedure: The specimens are weighed. Each specimen is fully immersed in a specified
liquid (e.g., cottonseed oil, mineral oil) in a container. The container is sealed and kept at a
constant temperature for a specified duration (e.g., 24 hours at 23°C). After immersion, the
specimens are removed, carefully wiped dry, and reweighed. The percentage of weight loss
represents the amount of plasticizer extracted.

Visualization of Plasticizer Evaluation Workflow

The selection of a suitable plasticizer is a multi-step process that balances performance
requirements, cost, and regulatory considerations. The following diagram illustrates a logical
workflow for this evaluation process.
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Caption: Workflow for PVC Plasticizer Evaluation and Selection.

Conclusion

The choice between Diisopropyl Adipate, Dioctyl Adipate, and Diisononyl Adipate for PVC
plasticization involves a trade-off between low-temperature performance and long-term
permanence.
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» Dioctyl Adipate (DOA) serves as a benchmark, offering a solid balance of good low-
temperature flexibility and moderate permanence.

» Diisononyl Adipate (DINA), with its higher molecular weight, provides improved permanence,
exhibiting lower volatility and migration compared to DOA, making it suitable for more
demanding applications.

» Diisopropyl Adipate (DIPA), being a smaller molecule, is anticipated to be a highly efficient
plasticizer, likely excelling in applications where superior low-temperature flexibility is the
primary requirement. However, this would likely come at the cost of higher volatility and a
greater tendency to migrate, making it less suitable for applications requiring high
permanence.

For professionals in research and development, the lack of comprehensive public data on
DIPA's performance in PVC presents an opportunity for investigation. The experimental
protocols detailed in this guide provide a robust framework for conducting such a comparative
analysis to quantify the precise benefits and drawbacks of DIPA against established adipate
esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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